N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-4-[ethyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C17H19ClN2O3S/c1-3-20(24(2,22)23)16-10-6-14(7-11-16)17(21)19-12-13-4-8-15(18)9-5-13/h4-11H,3,12H2,1-2H3,(H,19,21)
• InChI Key: NBGIPDXLBVEPLN-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)Cl)S(=O)(=O)C
• Molecular Formula: C17H19ClN2O3S
• Molecular Weight: 366.9 g/mol

Description

N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide, also known as CM-272, is a small molecule inhibitor that has been developed for the treatment of cancer. It is a potent inhibitor of the protein kinase CK2, which is involved in many cellular processes, including cell growth, differentiation, and apoptosis.

Mechanism of Action

N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide works by inhibiting the activity of CK2, which is a serine/threonine protein kinase that is overexpressed in many types of cancer. CK2 is involved in many cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting CK2, N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide can disrupt these processes and induce cell death in cancer cells.
Biochemical and Physiological Effects
N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide has been shown to have a number of biochemical and physiological effects in cancer cells. It can inhibit cell growth, induce apoptosis, and enhance the effectiveness of other cancer therapies. It has also been shown to inhibit the activity of other proteins that are involved in cancer progression, such as AKT and ERK.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide is that it has been extensively studied in preclinical models of cancer, and has shown promising results in these models. However, one limitation is that it has not yet been tested in clinical trials, so its effectiveness and safety in humans is not yet known.

Future Directions

There are several potential future directions for research on N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide. One direction is to test its effectiveness in clinical trials, to determine whether it can be used as a treatment for cancer in humans. Another direction is to investigate its potential use in combination with other cancer therapies, to determine whether it can enhance their effectiveness. Finally, further research is needed to better understand the mechanism of action of N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide, and to identify other proteins that it may target in cancer cells.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide involves several steps, starting with the reaction of 4-chlorobenzylamine with 4-nitrobenzoyl chloride to form the corresponding amide. This is followed by reduction of the nitro group to the amino group using palladium on carbon and hydrogen gas. The resulting amine is then reacted with ethyl methyl sulfone and acetic anhydride to form the final product.

Scientific Research Applications

N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide has been extensively studied in preclinical models of cancer, including breast, prostate, and pancreatic cancer. In these models, N-(4-chlorobenzyl)-4-[ethyl(methylsulfonyl)amino]benzamide has been shown to inhibit cell growth and induce apoptosis. It has also been shown to enhance the effectiveness of other cancer therapies, such as radiation and chemotherapy.